Phosphorus pentachloride
Phosphorus pentachloride
Phosphorus pentachloride is a greenish-yellow crystalline solid with an irritating odor. It is decomposed by water to form hydrochloric and phosphoric acid and heat. This heat may be sufficient to ignite surrounding combustible material. It is corrosive to metals and tissue. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation.
Phosphorus pentachloride is a phosphorus halide.
Phosphorus pentachloride is a phosphorus halide.
Brand Name:
Vulcanchem
CAS No.:
10026-13-8
VCID:
VC21189146
InChI:
InChI=1S/Cl5P/c1-6(2,3,4)5
SMILES:
P(Cl)(Cl)(Cl)(Cl)Cl
Molecular Formula:
PCl5
Cl5P
Cl5P
Molecular Weight:
208.2 g/mol
Phosphorus pentachloride
CAS No.: 10026-13-8
Cat. No.: VC21189146
Molecular Formula: PCl5
Cl5P
Molecular Weight: 208.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phosphorus pentachloride is a greenish-yellow crystalline solid with an irritating odor. It is decomposed by water to form hydrochloric and phosphoric acid and heat. This heat may be sufficient to ignite surrounding combustible material. It is corrosive to metals and tissue. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation. Phosphorus pentachloride is a phosphorus halide. |
|---|---|
| CAS No. | 10026-13-8 |
| Molecular Formula | PCl5 Cl5P |
| Molecular Weight | 208.2 g/mol |
| IUPAC Name | pentachloro-λ5-phosphane |
| Standard InChI | InChI=1S/Cl5P/c1-6(2,3,4)5 |
| Standard InChI Key | UHZYTMXLRWXGPK-UHFFFAOYSA-N |
| SMILES | P(Cl)(Cl)(Cl)(Cl)Cl |
| Canonical SMILES | P(Cl)(Cl)(Cl)(Cl)Cl |
| Boiling Point | 320 °F at 760 mm Hg (EPA, 1998) 159 °C (sublimes) Sublimes |
| Colorform | White to pale yellow crystalline mass Tetragonal crystals White to pale-yellow, crystalline solid. |
| Melting Point | (decomposes) 298° F (under pressure) sublimes at about 212° F without melting (EPA, 1998) 160.5 °C /freezing point/ 324°F (Sublimes) |
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